Cas no 1781727-71-6 (3-Pyridinecarboxylic acid, 2-amino-5-bromo-6-methyl-)

• Product Name: 3-Pyridinecarboxylic acid, 2-amino-5-bromo-6-methyl-
• CAS No: 1781727-71-6
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD31621088
• CID: 4672978
• PubChem ID: 21530481
• Update Time: 2025-10-23

3-Pyridinecarboxylic acid, 2-amino-5-bromo-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1781727-71-6
• 3-Pyridinecarboxylic acid, 2-amino-5-bromo-6-methyl-
• F81917
• 2-amino-5-bromo-6-methylpyridine-3-carboxylic acid
• SCHEMBL3300500
• 2-amino-5-bromo-6-methylnicotinic acid
• 2-Amino-5-bromo-6-methyl-nicotinic acid
• DB-182012

• MDL： MFCD31621088
• Inchi： 1S/C7H7BrN2O2/c1-3-5(8)2-4(7(11)12)6(9)10-3/h2H,1H3,(H2,9,10)(H,11,12)
• InChI Key： MMSGZTCERYHJBI-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=C(N)N=C1C

Computed Properties

• Exact Mass: 229.96909g/mol
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Pyridinecarboxylic acid, 2-amino-5-bromo-6-methyl-

Research Brief on 3-Pyridinecarboxylic acid, 2-amino-5-bromo-6-methyl- (CAS: 1781727-71-6): Recent Advances and Applications

In recent years, the compound 3-Pyridinecarboxylic acid, 2-amino-5-bromo-6-methyl- (CAS: 1781727-71-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyridine core and functionalized with amino, bromo, and methyl groups, has demonstrated potential as a versatile intermediate in drug discovery and development. Recent studies have explored its applications in the synthesis of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neurological disorders.

A key area of research has focused on the compound's role as a building block for small-molecule inhibitors targeting protein kinases and other enzymes. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of selective inhibitors for bromodomain-containing proteins (BRDs), which are implicated in cancer and inflammatory diseases. The bromo and amino substituents on the pyridine ring were found to enhance binding affinity and selectivity, making this compound a valuable scaffold for further optimization.

Another notable application of 3-Pyridinecarboxylic acid, 2-amino-5-bromo-6-methyl- is in the synthesis of antimicrobial agents. Research conducted by a team at the University of Cambridge in 2024 demonstrated its efficacy as a precursor for compounds active against drug-resistant bacterial strains, including MRSA. The study revealed that the bromo substituent played a critical role in disrupting bacterial cell wall synthesis, while the methyl group improved metabolic stability.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have streamlined the production of this compound. A 2023 report in Organic Process Research & Development detailed a scalable, high-yield synthesis route using palladium-catalyzed cross-coupling reactions, which significantly reduced production costs and improved purity. This development is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 3-Pyridinecarboxylic acid, 2-amino-5-bromo-6-methyl-. Ongoing research aims to address issues such as solubility and bioavailability through structural modifications and formulation strategies. Collaborative efforts between academia and pharmaceutical companies are expected to drive further innovations in this area.

In conclusion, 3-Pyridinecarboxylic acid, 2-amino-5-bromo-6-methyl- (CAS: 1781727-71-6) represents a promising scaffold for drug discovery, with applications spanning multiple therapeutic areas. Continued research into its mechanistic insights and synthetic applications will likely yield new opportunities for addressing unmet medical needs. This compound exemplifies the intersection of chemical innovation and biological relevance, underscoring its importance in contemporary pharmaceutical research.